1-(2-((3-Phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)-3-(thiophen-2-yl)urea

• IUPAC Name: 1-[2-[(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C18H16N6O2S/c25-18(20-16-7-4-12-27-16)19-10-11-26-15-9-8-14-21-22-17(24(14)23-15)13-5-2-1-3-6-13/h1-9,12H,10-11H2,(H2,19,20,25)
• InChI Key: VFGBFDDDQGIEPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)OCCNC(=O)NC4=CC=CS4
• Molecular Formula: C18H16N6O2S
• Molecular Weight: 380.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a phenyl group, a triazolo[4,3-b]pyridazine ring, an ether linkage, and a thiophene ring. These functional groups suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as indicated by its name, is quite complex. It includes a phenyl group (a six-membered carbon ring), a triazolo[4,3-b]pyridazine ring (a fused ring system containing nitrogen atoms), an ether linkage (an oxygen atom connected to two carbon atoms), and a thiophene ring (a five-membered ring containing a sulfur atom).

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its exact structure and the conditions under which it is used. The presence of the phenyl, triazolo[4,3-b]pyridazine, ether, and thiophene groups suggest that it could participate in a variety of chemical reactions.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. Given its complex structure and the presence of several functional groups, it could be of interest in various fields, including medicinal chemistry, materials science, and chemical biology.